Cas no 2171714-26-2 (3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid
• CAS No: 2171714-26-2
• MF: C₃₁H₃₂N₂O₆
• MW: 528.595588684082
• CID: 6125313
• PubChem ID: 165578562
• Update Time: 2025-06-13

3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid
• EN300-1536905
• EN300-1546057
• (1s,3s)-3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclobutane-1-carboxylic acid
• 2171714-26-2
• (1r,3r)-3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclobutane-1-carboxylic acid
• EN300-1536904
• 3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C31H32N2O6/c1-19(38-17-20-9-3-2-4-10-20)28(29(34)32-22-15-21(16-22)30(35)36)33-31(37)39-18-27-25-13-7-5-11-23(25)24-12-6-8-14-26(24)27/h2-14,19,21-22,27-28H,15-18H2,1H3,(H,32,34)(H,33,37)(H,35,36)
• InChI Key： HSOVAVKCNIPPHM-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)NC(C(C(C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 528.22603674g/mol
• Monoisotopic Mass: 528.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid

Comprehensive Overview of 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid (CAS No. 2171714-26-2)

The compound 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid (CAS No. 2171714-26-2) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its intricate structure, featuring a cyclobutane core and Fmoc-protected amino functionality, makes it a valuable intermediate in the development of novel therapeutics. This article delves into its properties, synthesis, and relevance in modern drug discovery, addressing frequently searched topics such as "Fmoc-protected amino acids" and "peptide coupling reagents."

One of the standout features of this compound is its role in solid-phase peptide synthesis (SPPS), a technique widely used to produce peptides for biomedical applications. The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group serves as a temporary protecting group for the amino functionality, allowing for selective deprotection under mild conditions. Researchers often search for "how to remove Fmoc group" or "best practices for SPPS," highlighting the importance of understanding such compounds in synthetic chemistry. The benzyloxy moiety further enhances its utility by providing additional protection for hydroxyl groups during multi-step syntheses.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and bioconjugation technologies. 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid is frequently employed in the synthesis of cyclic peptides, which are gaining attention for their enhanced stability and bioavailability compared to linear counterparts. Searches for "cyclic peptide design" and "peptide-based therapeutics" reflect this growing interest, positioning the compound as a critical tool for researchers.

The compound's CAS No. 2171714-26-2 is often referenced in patent literature and academic journals, underscoring its role in cutting-edge research. Its molecular structure, which includes a cyclobutane ring, is particularly noteworthy due to the ring's conformational rigidity, which can improve the binding affinity of peptide-based drugs. Queries like "cyclobutane in drug design" and "constrained amino acids" are common among medicinal chemists exploring innovative approaches to drug development.

From a synthetic perspective, the compound's preparation involves multi-step organic transformations, including amide bond formation and carboxylic acid activation. Laboratories frequently search for "efficient amide coupling methods" and "carboxylic acid protecting groups," making this molecule a practical example of advanced synthetic strategies. Its compatibility with green chemistry principles—such as minimizing waste and using non-toxic reagents—also aligns with the increasing focus on sustainable research practices.

In conclusion, 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid (CAS No. 2171714-26-2) represents a versatile and indispensable building block in modern organic and medicinal chemistry. Its applications span from peptide therapeutics to bioconjugation, addressing key industry trends and frequently searched topics. As research continues to evolve, this compound will undoubtedly remain at the forefront of innovation in drug discovery and biomolecular engineering.